Cas no 61313-43-7 (Benzonitrile, 4-amino-3,5-dinitro-)
61313-43-7 structure
Product Name:Benzonitrile, 4-amino-3,5-dinitro-
CAS No:61313-43-7
MF:C7H4N4O4
MW:208.131060600281
CID:484566
PubChem ID:21217844
Update Time:2025-04-19
Benzonitrile, 4-amino-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-amino-3,5-dinitro-
- 4-amino-3,5-dinitrobenzonitrile
- 61313-43-7
- DTXSID20611415
- RGRAGCMUYDRBKB-UHFFFAOYSA-N
- SCHEMBL8409766
-
- Inchi: 1S/C7H4N4O4/c8-3-4-1-5(10(12)13)7(9)6(2-4)11(14)15/h1-2H,9H2
- InChI Key: RGRAGCMUYDRBKB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C#N)C=C(C=1N)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 208.02332
- Monoisotopic Mass: 208.02325462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 136.09
Benzonitrile, 4-amino-3,5-dinitro- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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2. Agricultural
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Anirban Garg,Nagesh Khupse,Ankur Bordoloi,Diganta Sarma New J. Chem., 2019,43, 19331-19337
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Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
61313-43-7 (Benzonitrile, 4-amino-3,5-dinitro-) Related Products
- 12402-46-9(3-NITROBENZONITRILE)
- 10406-92-5(3-Amino-5-nitrobenzonitrile)
- 4110-35-4(3,5-Dinitrobenzonitrile)
- 4248-33-3(3,4-Dinitrobenzonitrile)
- 6393-40-4(4-Amino-3-nitrobenzonitrile)
- 619-24-9(3-Nitrobenzonitrile)
- 124289-22-1(3-Methyl-5-nitrobenzonitrile)
- 6393-42-6(2,6-Dinitro-4-methylaniline)
- 79319-38-3(4-Amino-5-nitrophthalonitrile)
- 99512-10-4(3-amino-4-nitro-benzonitrile)
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